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Compound of Interest

Compound Name: Promethium-145

Cat. No.: B1200467 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing

High-Purity Germanium (HPGe) detectors for the spectroscopic analysis of Promethium-145
(Pm-145).

Frequently Asked Questions (FAQs)
Q1: What are the primary decay characteristics of Promethium-145 I should be aware of for

spectroscopy?

A1: Promethium-145 has a half-life of 17.7 years and decays primarily (>99%) through

electron capture to Neodymium-145.[1][2][3] While it is not a prolific gamma emitter, there is a

characteristic low-energy gamma ray that is crucial for its detection and quantification.

Additionally, the electron capture process generates a series of characteristic X-rays from the

daughter atom (Neodymium), which will also be present in the spectrum.

Q2: Why is a High-Purity Germanium (HPGe) detector recommended for Pm-145

spectroscopy?

A2: HPGe detectors are recommended due to their superior energy resolution compared to

other detector types like Sodium Iodide (NaI) scintillators.[4] This high resolution is essential to

distinguish the low-energy 72.4 keV gamma peak of Pm-145 from nearby X-ray peaks and

background radiation, ensuring accurate identification and quantification.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1200467?utm_src=pdf-interest
https://www.benchchem.com/product/b1200467?utm_src=pdf-body
https://www.benchchem.com/product/b1200467?utm_src=pdf-body
https://www.benchchem.com/product/b1200467?utm_src=pdf-body
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_pdfs/Pm-145.pdf
https://en.wikipedia.org/wiki/Promethium
https://www.chemlin.org/isotope/promethium-145
https://www.chemlin.org/chemical-elements/promethium-isotopes.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: What are the expected peaks in a Pm-145 spectrum measured with an HPGe detector?

A3: You should expect to see a primary gamma peak at 72.4 keV. In addition, a series of K-

shell and L-shell X-rays from the Neodymium (Nd) daughter product will be prominent in the

low-energy region of the spectrum, typically between 36 and 43 keV.

Q4: How critical is detector cooling for HPGe systems?

A4: Continuous cooling, typically with liquid nitrogen to 77K, is critical for HPGe detector

operation.[5] Insufficient cooling increases thermally induced leakage current, which introduces

significant electronic noise and severely degrades the energy resolution, making it impossible

to resolve the low-energy peaks of Pm-145.[5][6]

Q5: What is a typical energy resolution I should expect from my HPGe detector?

A5: A typical HPGe detector should have a full width at half maximum (FWHM) resolution of

less than 2.0 keV for the 1332 keV peak of Cobalt-60. For the lower energy region relevant to

Pm-145, the resolution will be even better, typically well under 1 keV. Poor resolution is a

common troubleshooting issue.

Key Data for Promethium-145 Spectroscopy
The following tables summarize the essential decay data for Promethium-145.

Table 1: Nuclear Properties of Promethium-145

Property Value

Half-life 17.7 years[2]

Primary Decay Mode Electron Capture (>99%)[1]

Daughter Nuclide Neodymium-145 (¹⁴⁵Nd)

Table 2: Key Gamma and X-ray Emissions for Promethium-145 Decay
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Radiation Type Energy (keV) Intensity (Yield per decay)

Gamma (γ) 72.4 0.0185

X-ray (Kα2) 36.87 0.2163

X-ray (Kα1) 37.40 0.3939

X-ray (Kβ) 42.2 - 43.4 ~0.13

Data sourced from ICRP Publication 107 via MIRDSoft.

Experimental Protocols
HPGe Detector Energy and Efficiency Calibration
Accurate calibration is fundamental for identifying and quantifying radionuclides.

Methodology:

Source Selection: Use a set of certified calibration sources with well-known gamma-ray

energies and intensities covering a range that brackets the Pm-145 emission (e.g.,

Americium-241, Barium-133, Europium-152).

Geometry: Place the calibration source in the exact same position and geometry as the

intended Pm-145 sample to ensure the efficiency calibration is valid.

Energy Calibration:

Acquire a spectrum for each calibration source for a sufficient time to obtain well-defined

photopeaks.

Identify the channel number corresponding to the centroid of each known photopeak.

Perform a linear or quadratic fit of the known gamma-ray energies versus their

corresponding channel numbers to establish the energy calibration.

Efficiency Calibration:
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For each photopeak in the calibration spectra, calculate the net peak area (total counts

minus background).

Determine the detection efficiency (ε) for each energy using the formula: ε = N / (t * A * Iγ)

Where:

N = Net peak area (counts)

t = Live time of acquisition (seconds)

A = Activity of the calibration source (Becquerels)

Iγ = Gamma-ray emission probability (intensity)

Plot the calculated efficiencies as a function of energy and fit the data with a polynomial

function to create an efficiency curve.[1] This curve will be used to determine the activity of

your Pm-145 sample.

Sample Measurement Protocol for Pm-145
Background Measurement: Before measuring your sample, acquire a background spectrum

for a period at least as long as your planned sample measurement time. This is crucial for

identifying and subtracting environmental background peaks.

Sample Placement: Place the Pm-145 sample in the calibrated geometry. Ensure the

placement is reproducible.

Data Acquisition: Acquire the gamma-ray spectrum for a sufficient duration to achieve good

counting statistics for the 72.4 keV peak.

Data Analysis:

Identify the 72.4 keV photopeak for Pm-145 and the associated Nd X-ray peaks.

Calculate the net area of the 72.4 keV peak.

Use the previously determined efficiency curve to find the detector efficiency at 72.4 keV.
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Calculate the activity of the Pm-145 sample.

Troubleshooting Guides
Issue 1: Poor Energy Resolution (Broad Peaks)

Potential Cause Troubleshooting Step

Inadequate Detector Cooling

Verify liquid nitrogen level in the dewar. Ensure

the detector has had sufficient time to cool down

completely (several hours). Monitor for signs of

vacuum deterioration, such as increased

cryostat temperature or faster than normal LN2

boil-off.[6]

High Leakage Current

This is often related to detector temperature or a

failing detector crystal. Monitor leakage current

readings if your system allows. If persistently

high, the detector may require servicing.[6]

Electronic Noise

Check for ground loops. Ensure all components

(detector, preamplifier, amplifier, MCA) share a

common, clean ground. Inspect all cable

connections for tightness and cleanliness. Move

potential sources of electromagnetic

interference (e.g., motors, pumps) away from

the detector and signal cables.

Incorrect Pole-Zero (PZ) Adjustment

Use an oscilloscope to check the preamplifier

output. If the pulse shape shows significant

undershoot or overshoot, readjust the pole-zero

cancellation on the amplifier.

Issue 2: Noisy Spectrum or Spurious Peaks
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Potential Cause Troubleshooting Step

Grounding Issues

Ensure the detector, cryostat, and all associated

electronics are connected to a single, high-

quality earth ground. Check that the detector

cryostat is not in electrical contact with the lead

shield.

HV Filter Failure

A failing high-voltage filter can introduce

significant noise. This may require professional

diagnosis and repair.

Poor Vacuum

A soft vacuum in the cryostat can lead to high-

voltage breakdown and noise. This is often

accompanied by poor cooling performance.

Background Radiation

Perform a long background count to identify

peaks originating from the environment (e.g., K-

40, radon daughters). Ensure proper shielding is

in place.

Issue 3: Incorrect Peak Energies (Calibration Shift)
Potential Cause Troubleshooting Step

Temperature Fluctuation

Ensure the ambient temperature of the

laboratory is stable, as temperature changes

can affect the electronics (amplifier, ADC).

Gain or Offset Drift

The electronics may drift over time. Regularly

check the energy calibration using a known

source (e.g., Co-60) and perform a recalibration

if necessary.

High Count Rate Effects

If measuring a very high activity source, pulse

pile-up can occur, distorting peak shapes and

shifting their positions. Increase the source-to-

detector distance or use a collimator to reduce

the count rate.
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Visual Guides

Preparation Measurement Analysis
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Click to download full resolution via product page

Caption: Workflow for Pm-145 Spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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